Cas no 898454-03-0 (1-(4-fluorophenyl)methyl-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione)

1-(4-fluorophenyl)methyl-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione structure
898454-03-0 structure
Product name:1-(4-fluorophenyl)methyl-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
CAS No:898454-03-0
MF:C21H15FN2O2
MW:346.354408502579
CID:5903070
PubChem ID:7286785

1-(4-fluorophenyl)methyl-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • 2,3-Pyrazinedione, 1-[(4-fluorophenyl)methyl]-1,4-dihydro-4-(1-naphthalenyl)-
    • 898454-03-0
    • F2580-0366
    • 1-[(4-fluorophenyl)methyl]-4-naphthalen-1-ylpyrazine-2,3-dione
    • AKOS024662016
    • 1-(4-fluorobenzyl)-4-(naphthalen-1-yl)pyrazine-2,3(1H,4H)-dione
    • 1-(4-fluorophenyl)methyl-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
    • Inchi: 1S/C21H15FN2O2/c22-17-10-8-15(9-11-17)14-23-12-13-24(21(26)20(23)25)19-7-3-5-16-4-1-2-6-18(16)19/h1-13H,14H2
    • InChI Key: MAUQPOUMWNTLMN-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC2=CC=C(F)C=C2)C=CN(C2=C3C(C=CC=C3)=CC=C2)C1=O

Computed Properties

  • Exact Mass: 346.11175589g/mol
  • Monoisotopic Mass: 346.11175589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 570
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • Density: 1.354±0.06 g/cm3(Predicted)
  • Boiling Point: 523.5±52.0 °C(Predicted)
  • pka: -0.96±0.20(Predicted)

1-(4-fluorophenyl)methyl-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2580-0366-3mg
1-[(4-fluorophenyl)methyl]-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
898454-03-0 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2580-0366-50mg
1-[(4-fluorophenyl)methyl]-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
898454-03-0 90%+
50mg
$160.0 2023-05-16
Life Chemicals
F2580-0366-2mg
1-[(4-fluorophenyl)methyl]-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
898454-03-0 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2580-0366-10mg
1-[(4-fluorophenyl)methyl]-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
898454-03-0 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F2580-0366-25mg
1-[(4-fluorophenyl)methyl]-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
898454-03-0 90%+
25mg
$109.0 2023-05-16
Life Chemicals
F2580-0366-4mg
1-[(4-fluorophenyl)methyl]-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
898454-03-0 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2580-0366-15mg
1-[(4-fluorophenyl)methyl]-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
898454-03-0 90%+
15mg
$89.0 2023-05-16
Life Chemicals
F2580-0366-5μmol
1-[(4-fluorophenyl)methyl]-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
898454-03-0 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2580-0366-2μmol
1-[(4-fluorophenyl)methyl]-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
898454-03-0 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2580-0366-30mg
1-[(4-fluorophenyl)methyl]-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
898454-03-0 90%+
30mg
$119.0 2023-05-16

Additional information on 1-(4-fluorophenyl)methyl-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione

Comprehensive Overview of 1-(4-fluorophenyl)methyl-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 898454-03-0)

1-(4-fluorophenyl)methyl-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 898454-03-0) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule combines a fluorophenyl moiety with a naphthalene ring system, linked through a tetrahydropyrazine-dione core. Its distinct architecture makes it a promising candidate for applications in drug discovery, particularly in targeting neurological and inflammatory pathways.

The compound's CAS number 898454-03-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases. Recent studies highlight its potential as a modulator of specific enzymatic processes, aligning with the growing interest in small-molecule therapeutics and precision medicine. Users frequently search for "tetrahydropyrazine-dione derivatives" or "fluorophenyl-naphthalene hybrids," reflecting the compound's relevance in medicinal chemistry.

From a synthetic perspective, 1-(4-fluorophenyl)methyl-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione exemplifies modern strategies in heterocyclic synthesis. Its preparation often involves multi-step reactions, including condensation and cyclization steps, which are topics of interest in organic chemistry forums. Researchers also explore its structure-activity relationships (SAR) to optimize bioavailability and target selectivity—a trend mirrored in popular search queries like "SAR of naphthalene-containing drugs."

In material science, this compound's aromatic stacking properties and electronic configuration make it valuable for designing organic semiconductors or luminescent materials. Such applications resonate with the surge in demand for sustainable materials and optoelectronic devices, frequently searched in conjunction with "naphthalene-based polymers." Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity and stability—keywords often associated with CAS No. 898454-03-0 in academic databases.

Environmental and toxicological profiles of 1-(4-fluorophenyl)methyl-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione remain under investigation, addressing user concerns about "green chemistry alternatives." Regulatory compliance data, such as REACH or FDA guidelines, are increasingly sought after, emphasizing the compound's alignment with global safety standards. Collaborative research initiatives continue to explore its potential, making it a subject of patents and peer-reviewed publications.

In summary, CAS No. 898454-03-0 represents a versatile scaffold bridging medicinal chemistry and advanced materials. Its multi-disciplinary applications and synthetic adaptability position it at the forefront of innovation, answering user queries ranging from "fluorophenyl drug design" to "naphthalene derivatives in materials." Future research will likely expand its utility, driven by emerging technologies and interdisciplinary collaborations.

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